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Executive Summary
The phosphoryl-imidazole linkage, a type of phosphoramidate bond, is a critical chemical entity

in both biological and synthetic chemistry. Characterized by a high standard free energy of

hydrolysis, this linkage is paradoxically labile under acidic conditions, a property that has

historically hindered its study. In biological systems, it is most notably present as

phosphohistidine (pHis), a post-translational modification increasingly recognized for its pivotal

role in mammalian cell signaling, metabolic regulation, and cancer biology.[1] In synthetic

chemistry, phosphorimidazolides serve as activated intermediates for phosphoryl transfer

reactions, particularly in the prebiotic synthesis of oligonucleotides. This guide provides a

comprehensive overview of the core chemistry, biological significance, experimental

methodologies, and applications of the phosphoryl-imidazole linkage, serving as a technical

resource for professionals in life sciences and drug discovery.

Core Chemistry: Formation, Stability, and Reactivity
The defining feature of the phosphoryl-imidazole linkage is the covalent bond between a

phosphorus atom and a nitrogen atom of an imidazole ring. This phosphoramidate (P-N) bond

is distinct from the more commonly studied phosphoester (P-O) bonds found in phosphoserine,

phosphothreonine, and phosphotyrosine.[2]
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Isomeric Forms
Phosphorylation of the imidazole ring of a histidine residue can occur on either of the two

nitrogen atoms, leading to two distinct isomers: 1-phosphohistidine (1-pHis or π-pHis) and 3-

phosphohistidine (3-pHis or τ-pHis).[1][3] At physiological pH, both tautomers can exist, and

their relative abundance and function are key areas of ongoing research.[1]

Synthesis and Formation
Chemical Synthesis: Phosphorimidazolide reagents are typically synthesized from phosphate

monoesters. Common laboratory methods include:

Carbonyldiimidazole (CDI) Activation: A phosphate monoester is dissolved in an anhydrous

solvent like N,N-dimethylformamide (DMF), and CDI is added. This reagent efficiently

activates the phosphate group and supplies the imidazole moiety.[4]

Triphenylphosphine/Dithiodipyridine Method: In an alternative method, the phosphate

monoester is activated using triphenylphosphine (PPh₃) and 2,2'-dithiodipyridine in the

presence of excess imidazole and a base like triethylamine.[4]

Biological Formation: In nature, phosphohistidine is generated by the action of protein histidine

kinases. These enzymes catalyze the transfer of a phosphoryl group from a donor, typically

ATP, to a specific histidine residue on a substrate protein.[5][6]

Stability and Cleavage
The P-N bond of a phosphoryl-imidazole linkage has a high Gibbs free energy of hydrolysis,

making it a "high-energy" bond similar to the phosphoanhydride bonds in ATP.[2] However, its

kinetic stability is highly dependent on pH.

Acid Lability: The linkage is notoriously unstable under acidic conditions (pH < 3), readily

undergoing hydrolysis.[2][3] This property has been a major obstacle to its study using

traditional phosphoproteomic techniques, which often rely on acidic conditions for sample

preparation and chromatography.[3]

Alkaline/Neutral Stability: The bond is significantly more stable at neutral and alkaline pH.

The half-lives of some phosphoryl-imidazole derivatives can range from hours to days in
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aqueous solution under these conditions.[7]

The mechanism of cleavage generally proceeds via a concerted, SN2(P)-type mechanism

involving a pentacoordinated phosphorus transition state.[8][9]

Table 1: Quantitative Stability Data for Phosphoryl-
Imidazole Linkages

Compound/System Condition Half-Life / Rate Reference

Imidazole Phosphate pH 7.3, 22°C
Stable for days, slow

hydrolysis
[10]

Phosphorylimidazole

Derivatives
Aqueous Solution Hours to days [7]

Phosphohistidine

Peptides

Strongly Acidic (pH ≤

2.0)

Rapid

dephosphorylation
[3]

o-(2'-

imidazolyl)naphthyl (4-

nitrophenyl)

phosphate

Alkaline Conditions
Effective Molarity up

to 2900 M
[8]

ATP pH 8, 25°C ~2 years [11]

Biological Significance: The Role of
Phosphohistidine (pHis)
Once considered a peculiarity of prokaryotic signaling, phosphohistidine is now emerging as a

crucial, yet understudied, post-translational modification in mammals.[1][5]

Two-Component Signaling in Prokaryotes
In bacteria, histidine phosphorylation is the cornerstone of "two-component" signaling systems

that govern responses to environmental stimuli.[1][12]

Sensor Histidine Kinase (HK): A membrane-bound HK senses an external signal, leading to

its autophosphorylation on a conserved histidine residue.[5]
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Response Regulator (RR): The phosphoryl group is then transferred from the pHis on the HK

to a conserved aspartate residue on a cytoplasmic response regulator, which typically

modulates gene expression or other cellular functions.[5]
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1. Cell Lysis
(Alkaline pH, 4°C)

2. Immuno-incubation
(Anti-pHis Antibody Beads)

3. Washing Steps
(Remove non-specific binders)

4. Elution & Neutralization
(Brief low pH, immediate neutralization)

5. SDS-PAGE
(No heating of sample)

6. Western Blot
(Probe with pHis antibody)

7. Detection
(Chemiluminescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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